Cas no 61659-10-7 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester)
61659-10-7 structure
Product Name:Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester
CAS No:61659-10-7
MF:C14H22O4
MW:254.322084903717
CID:471021
PubChem ID:13941293
Update Time:2025-04-19
Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester
- methyl 7-(2-formyl-5-oxocyclopentyl)heptanoate
- 7-(2-formyl-5-oxo-cyclopentyl)-heptanoic acid methyl ester
- SCHEMBL11495445
- DTXSID80552956
- ZSXXSLGVUFUSGZ-UHFFFAOYSA-N
- 61659-10-7
-
- Inchi: 1S/C14H22O4/c1-18-14(17)7-5-3-2-4-6-12-11(10-15)8-9-13(12)16/h10-12H,2-9H2,1H3
- InChI Key: ZSXXSLGVUFUSGZ-UHFFFAOYSA-N
- SMILES: O=C1CCC(C=O)C1CCCCCCC(=O)OC
Computed Properties
- Exact Mass: 254.15186
- Monoisotopic Mass: 254.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
61659-10-7 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester) Related Products
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- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
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- 13984-53-7(Methyl 4-acetyl-5-oxohexanoate)
- 2630-39-9((-) Methyl Dihydrojasmonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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